(4S*)-4-(methoxymethyl)-3,3-dimethyl-1-[(4-methylpyridin-3-yl)carbonyl]piperidin-4-ol

• IUPAC Name: [(4S)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidin-1-yl]-(4-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C16H24N2O3/c1-12-5-7-17-9-13(12)14(19)18-8-6-16(20,11-21-4)15(2,3)10-18/h5,7,9,20H,6,8,10-11H2,1-4H3/t16-/m1/s1
• InChI Key: TXPXJBLBMNIIBU-MRXNPFEDSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)N2CCC(C(C2)(C)C)(COC)O
• Isomeric SMILES: CC1=C(C=NC=C1)C(=O)N2CC[C@](C(C2)(C)C)(COC)O
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

Synthesis Analysis

Synthesis of complex molecules like "(4S*)-4-(methoxymethyl)-3,3-dimethyl-1-[(4-methylpyridin-3-yl)carbonyl]piperidin-4-ol" often involves multi-step chemical reactions, starting from simpler organic compounds. One study describes the synthesis of a related compound through a one-pot three-component reaction, involving salicylaldehyde, diethyl malonate, and piperidine, highlighting the importance of hydrogen bonding and C-H…π interactions in the synthesis process (I. Khan et al., 2013).

Molecular Structure Analysis

The molecular structure of organic compounds is crucial for understanding their chemical behavior and potential applications. The study by Khan et al. (2013) also sheds light on the crystal and molecular structure of a related compound, emphasizing the role of hydrogen bonding and C-H…π interactions in stabilizing the molecular structure.

Chemical Reactions and Properties

The chemical reactivity and properties of a molecule are defined by its functional groups and molecular structure. For example, the presence of a piperidine ring and methoxymethyl group can influence its reactions with other chemicals. Another study on piperidine analogues explores how methyl substitution affects binding and activity at sigma receptors, indicating the compound's potential interaction with biological molecules (F. Berardi et al., 2005).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystal structure are fundamental for the practical handling of chemical compounds. The crystal structure analysis provides insights into the molecule's conformation and packing in solids, as seen in the work by Kuleshova and Khrustalev (2000), who examined hydroxy derivatives of hydropyridine to study hydrogen bonds' influence on molecular packing (L. Kuleshova & V. Khrustalev, 2000).